Cas no 300559-62-0 ((NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium)

• Product Name: (NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium
• CAS No: 300559-62-0
• MF: C₁₃H₉ClFNO
• MW: 249.668065786362
• CID: 3932800
• PubChem ID: 869590
• Update Time: 2025-07-16

(NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-N-[(4-fluorophenyl)methylene]-, N-oxide
• (NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium
• F1065-0314
• AKOS002253397
• IDI1_010440
• SR-01000010213
• SR-01000010213-1
• 300559-62-0
• N-(4-chlorophenyl)-N-[(Z)-(4-fluorophenyl)methylidene]amine oxide
• (Z)-4-chloro-N-(4-fluorobenzylidene)aniline oxide
• HMS1425E21
• STL019569
• N-(4-chlorophenyl)-1-(4-fluorophenyl)methanimine oxide
• (NZ)-4-CHLORO-N-[(4-FLUOROPHENYL)METHYLIDENE]-N-OXIDOANILINIUM

• Inchi： 1S/C13H9ClFNO/c14-11-3-7-13(8-4-11)16(17)9-10-1-5-12(15)6-2-10/h1-9H/b16-9-
• InChI Key： HRFRFKGHIGSDJE-SXGWCWSVSA-N
• SMILES： ClC1C=CC(=CC=1)/[N+](=C/C1C=CC(=CC=1)F)/[O-]

Computed Properties

• Exact Mass: 249.0356698Da
• Monoisotopic Mass: 249.0356698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium

Introduction to (NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium (CAS No. 300559-62-0)

(NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium (CAS No. 300559-62-0) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure and properties, holds potential applications in various therapeutic areas. In this comprehensive introduction, we will delve into the chemical structure, synthesis, biological activities, and recent research developments surrounding this compound.

The chemical structure of (NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium is particularly noteworthy. It consists of a substituted anilinium core with a chloro group at the para position of the aniline ring and a fluorophenylmethylidene moiety attached to the nitrogen atom. The presence of these functional groups imparts specific electronic and steric properties to the molecule, which are crucial for its biological activities.

The synthesis of (NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium typically involves multi-step reactions, including the formation of the anilinium salt and subsequent functionalization with the fluorophenylmethylidene group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of biological activities, (NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium has shown promising results in several areas. One of its key applications is in the field of anticancer research. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from solid tumors such as breast, lung, and colon cancers. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and mitosis, leading to apoptosis or programmed cell death.

Beyond its anticancer properties, (NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent research has also explored the pharmacokinetic properties of (NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium. Studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes are particularly advantageous for drug delivery.

The safety profile of (NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium is another critical aspect that has been extensively studied. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, (NZ)-4-chloro-N-(4-fluorophenyl)methylidene-N-oxidoanilinium (CAS No. 300559-62-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical utility.